Cas no 1804076-76-3 (2-Bromo-4-(3-chloropropanoyl)benzaldehyde)

2-Bromo-4-(3-chloropropanoyl)benzaldehyde structure
1804076-76-3 structure
Product Name:2-Bromo-4-(3-chloropropanoyl)benzaldehyde
CAS No:1804076-76-3
MF:C10H8BrClO2
MW:275.526321411133
CID:4792841
Update Time:2023-08-17

2-Bromo-4-(3-chloropropanoyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4-(3-chloropropanoyl)benzaldehyde
    • Inchi: 1S/C10H8BrClO2/c11-9-5-7(10(14)3-4-12)1-2-8(9)6-13/h1-2,5-6H,3-4H2
    • InChI Key: YZJMZIZQKFXFHT-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=O)C=CC(=C1)C(CCCl)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 220
  • XLogP3: 2.3
  • Topological Polar Surface Area: 34.1

2-Bromo-4-(3-chloropropanoyl)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013020294-250mg
2-Bromo-4-(3-chloropropanoyl)benzaldehyde
1804076-76-3 97%
250mg
489.60 USD 2021-05-31
Alichem
A013020294-500mg
2-Bromo-4-(3-chloropropanoyl)benzaldehyde
1804076-76-3 97%
500mg
847.60 USD 2021-05-31
Alichem
A013020294-1g
2-Bromo-4-(3-chloropropanoyl)benzaldehyde
1804076-76-3 97%
1g
1,490.00 USD 2021-05-31
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd